Benzyl 2-aminoacetate Hydrochloride
Overview
Description
Benzyl 2-aminoacetate Hydrochloride, also known as Glycine benzyl ester hydrochloride, is a white crystalline powder or solid . It has a molecular formula of C9H11ClNO2 .
Molecular Structure Analysis
The molecular structure of Benzyl 2-aminoacetate Hydrochloride consists of a benzyl group (C6H5CH2-) and an aminoacetate group (NH2CH2COO-), along with a hydrochloride ion (Cl-) .Chemical Reactions Analysis
Amines, including Benzyl 2-aminoacetate Hydrochloride, can accept a proton from water to form substituted ammonium ions and hydroxide ions . They can also react with acids to form salts that are soluble in water .Physical And Chemical Properties Analysis
Benzyl 2-aminoacetate Hydrochloride is a white to light yellow crystalline powder . It has a density of 1.132g/cm3 , a melting point of 138-140°C , and a boiling point of 245.5°C at 760mmHg .Scientific Research Applications
Organic Reagent in Condensing Reactions
Benzyl glycinate hydrochloride is used as an organic reagent in condensing reactions . In organic chemistry, condensation reactions involve the reaction of two molecules to form a larger molecule, along with the loss of a small molecule such as water. This compound can facilitate these reactions due to its unique chemical structure.
Kinetically Controlled Synthesis (KCS) of Polypeptides
The benzyl ester group of the amino acid monomers, such as in Benzyl glycinate hydrochloride, promotes kinetically controlled synthesis (KCS) of polypeptides . This process increases the substrate affinity and specificity of the enzyme involved in the synthesis, leading to more efficient and controlled production of polypeptides.
Chemoenzymatic Polymerization of Glycine Monomers
Benzyl glycinate hydrochloride is useful in the chemoenzymatic polymerization of glycine monomers . This process involves the use of both chemical reactions and enzymatic reactions to create polymers from glycine monomers. The benzyl ester group in this compound can enhance the efficiency of this process.
Synthesis of Metoclopramide Metabolites
Benzyl glycinate hydrochloride has been used in the synthesis of 2-(4-amino-5-chloro-2-methoxybenzamido)acetic acid , a metabolite of metoclopramide. Metoclopramide is a medication used to treat nausea and vomiting; understanding its metabolites can help researchers better understand its effects and potential side effects.
Research and Development in Pharmaceutical Industry
Due to its unique properties and versatile applications, Benzyl glycinate hydrochloride is often used in the research and development processes in the pharmaceutical industry . It can be used in the synthesis of various drugs and in the development of new therapeutic strategies.
Chemical Education and Training
Benzyl glycinate hydrochloride can also be used in chemical education and training . Its reactions and applications can be demonstrated in educational settings to help students understand key concepts in organic chemistry and biochemistry.
Mechanism of Action
Benzyl glycinate hydrochloride, also known as Glycine benzyl ester hydrochloride or Benzyl 2-aminoacetate Hydrochloride, is a derivative of the amino acid glycine . This compound has a variety of applications in organic synthesis and as a pharmaceutical intermediate, particularly in the preparation of peptide-based drug molecules .
Target of Action
The primary target of Benzyl glycinate hydrochloride is the enzyme responsible for the kinetically controlled synthesis (KCS) of polypeptides . The compound increases the substrate affinity and specificity of this enzyme .
Mode of Action
Benzyl glycinate hydrochloride interacts with its target enzyme by promoting the kinetically controlled synthesis of polypeptides . The benzyl ester group of the amino acid monomers in the compound enhances the substrate affinity and specificity of the enzyme .
Biochemical Pathways
The compound plays a significant role in the chemoenzymatic polymerization of glycine monomers . This process is crucial in the synthesis of polypeptides, which are key components of proteins and have numerous biological functions.
Result of Action
The result of Benzyl glycinate hydrochloride’s action is the enhanced synthesis of polypeptides . This can have various downstream effects depending on the specific polypeptides being synthesized and their roles in the body.
properties
IUPAC Name |
benzyl 2-aminoacetate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2.ClH/c10-6-9(11)12-7-8-4-2-1-3-5-8;/h1-5H,6-7,10H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VLQHNAMRWPQWNK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl 2-aminoacetate Hydrochloride | |
CAS RN |
2462-31-9 |
Source
|
| Record name | Glycine, phenylmethyl ester, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2462-31-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2462-31-9 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=18767 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | benzyl 2-aminoacetate hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[3-(Acetyloxy)-2,6,6-trimethyl-1-cyclohexen-1-YL]-3-methoxy-1-butanone](/img/structure/B23890.png)
![(2S,3S,4S,5R,6S)-6-[4-(dipropylsulfamoyl)benzoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid](/img/structure/B23897.png)
![4-(2-Fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-2(1H)-one](/img/structure/B23927.png)
![1,8-Bis(acetyloxy)-3-[(acetyloxy)methyl]-9,10-anthracenedione](/img/structure/B23939.png)
